Cas no 1319256-44-4 (1-(5-Bromopyridin-2-yl)cyclobutanol)

• Product Name: 1-(5-Bromopyridin-2-yl)cyclobutanol
• CAS No: 1319256-44-4
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 1033127
• PubChem ID: 67294994
• Update Time: 2025-07-20

1-(5-Bromopyridin-2-yl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-2-yl)cyclobutanol
• 1-(5-bromopyridin-2-yl)cyclobutan-1-ol
• SCHEMBL2147869
• DA-12351
• DTXSID60736792
• NKRWMOIPMARRPC-UHFFFAOYSA-N
• 1319256-44-4

• Inchi： 1S/C9H10BrNO/c10-7-2-3-8(11-6-7)9(12)4-1-5-9/h2-3,6,12H,1,4-5H2
• InChI Key： NKRWMOIPMARRPC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC1)O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-Bromopyridin-2-yl)cyclobutanol

Comprehensive Overview of 1-(5-Bromopyridin-2-yl)cyclobutanol (CAS No. 1319256-44-4): Properties, Applications, and Research Insights

1-(5-Bromopyridin-2-yl)cyclobutanol (CAS No. 1319256-44-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative, characterized by a cyclobutanol moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₉H₁₀BrNO, and precise molecular weight of 228.09 g/mol make it a valuable building block for designing novel bioactive molecules.

The compound's 5-bromopyridine core is particularly noteworthy, as it facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in modern drug discovery. Researchers frequently employ 1-(5-Bromopyridin-2-yl)cyclobutanol to develop kinase inhibitors and GPCR-targeting compounds, addressing current therapeutic challenges in oncology and CNS disorders. Recent publications highlight its role in optimizing drug-like properties such as solubility and metabolic stability.

From a synthetic perspective, the cyclobutanol ring introduces intriguing steric constraints that influence conformational preferences in target molecules. This feature aligns with the growing interest in three-dimensional fragments in medicinal chemistry, a trend reflected in high-impact journals like Journal of Medicinal Chemistry. The compound's X-ray crystallography data (where available) provides crucial insights into its molecular geometry and potential hydrogen-bonding interactions.

Analytical characterization of CAS 1319256-44-4 typically involves HPLC purity analysis, NMR spectroscopy (showing distinctive aromatic proton signals at δ 8.3-7.5 ppm), and mass spectrometry. The bromine atom's presence generates characteristic isotopic patterns in mass spectra, serving as a diagnostic marker. These analytical protocols ensure batch-to-batch consistency for research applications.

In material science, derivatives of 1-(5-Bromopyridin-2-yl)cyclobutanol have shown promise in developing organic electronic materials. Its ability to participate in π-stacking interactions makes it relevant for designing charge-transport layers in OLED devices. This dual applicability in life sciences and materials research underscores its interdisciplinary importance.

Storage and handling recommendations for this compound emphasize protection from moisture (recommended desiccator storage at 2-8°C) due to the hydroxyl group's reactivity. While not classified as hazardous under standard protocols, proper laboratory safety practices should always be followed when working with brominated compounds.

The commercial availability of 1-(5-Bromopyridin-2-yl)cyclobutanol through major chemical suppliers has increased significantly since 2020, reflecting growing demand. Current pricing trends indicate its premium status as a high-value intermediate, with procurement options ranging from milligram quantities for screening to kilogram-scale batches for process development.

Future research directions may explore its incorporation into PROTAC molecules or covalent inhibitors, leveraging the bromine atom for further functionalization. The compound's structure-activity relationship (SAR) potential remains under investigation across multiple therapeutic areas, positioning it as a compound of enduring interest in chemical biology.